Cas no 302780-17-2 (Bicyclo[2.2.1]heptane-2-carbonitrile,3,6-dimethyl-)

Bicyclo[2.2.1]heptane-2-carbonitrile,3,6-dimethyl- structure
302780-17-2 structure
Product Name:Bicyclo[2.2.1]heptane-2-carbonitrile,3,6-dimethyl-
CAS No:302780-17-2
MF:C10H15N
MW:149.232802629471
CID:299264
Update Time:2024-01-28

Bicyclo[2.2.1]heptane-2-carbonitrile,3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane-2-carbonitrile,3,6-dimethyl-
    • Bicyclo[2.2.1]heptane-2-carbonitrile, 3,6-dimethyl- (9CI)
    • 3,6-Dimethylbicyclo[2.2.1]heptane-2-carbonitrile
    • Bicyclo[2.2.1]heptane-2-carbonitrile, 3,6-dimethyl-
    • Inchi: 1S/C10H15N/c1-6-3-8-4-9(6)10(5-11)7(8)2/h6-10H,3-4H2,1-2H3
    • InChI Key: MKFSLBADTQAFOB-UHFFFAOYSA-N
    • SMILES: C12CC(CC1C)C(C)C2C#N

Computed Properties

  • Exact Mass: 149.12055
  • Monoisotopic Mass: 149.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • PSA: 23.79
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